methyl 3-(N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)sulfamoyl)thiophene-2-carboxylate

• IUPAC Name: methyl 3-[2-(3-thiophen-2-ylpyrazol-1-yl)ethylsulfamoyl]thiophene-2-carboxylate
• InChI: InChI=1S/C15H15N3O4S3/c1-22-15(19)14-13(5-10-24-14)25(20,21)16-6-8-18-7-4-11(17-18)12-3-2-9-23-12/h2-5,7,9-10,16H,6,8H2,1H3
• InChI Key: SEMFSYJVKGEIPK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)S(=O)(=O)NCCN2C=CC(=N2)C3=CC=CS3
• Molecular Formula: C15H15N3O4S3
• Molecular Weight: 397.5 g/mol

Description

Thiophene-based analogs have been the subject of interest for a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

Thiophene derivatives can be synthesized by heterocyclization of various substrates. For example, the reaction of 3-chloro-1,2-benzisothiazole with diethyl malonate in the presence of quaternary ammonium bases, under conditions of phase-transfer catalysis, can give products such as diethyl 1,2-benzisothiazol-3-ylmalonate.

Chemical Reactions Analysis

The chemical reactions involving thiophene derivatives can be complex and depend on the specific substituents present on the thiophene ring.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Thiophene derivatives have captured the interest of medicinal chemists due to their diverse biological effects. Let’s explore some notable applications:

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Organic Electronics and Semiconductors

Thiophene derivatives play a crucial role in organic electronics and material science:

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Corrosion Inhibition

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Synthetic Chemistry

. These reactions allow access to diverse structures for further exploration.

Quinazolinocarboline Alkaloids

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Mechanism of Action

Target of Action

The primary targets of the compound “methyl 3-({2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}sulfamoyl)thiophene-2-carboxylate” are currently unknown. The compound belongs to the class of thiophene derivatives, which have been reported to possess a wide range of therapeutic properties . .

Mode of Action

Thiophene derivatives are known to interact with various biological targets, leading to a variety of biological effects

Biochemical Pathways

Thiophene derivatives are known to affect a variety of biochemical pathways, leading to their diverse pharmacological properties

Result of Action

Thiophene derivatives are known to have a variety of effects at the molecular and cellular level, contributing to their diverse pharmacological properties

Future Directions

Thiophene derivatives continue to be an area of active research due to their wide range of biological activities and potential applications in medicinal chemistry.